5-(2-Methoxybenzoyl)-2-N-(4-methoxyphenyl)-1,3-thiazole-2,4-diamine

• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol
• SMILES: COC1=CC=C(C=C1)NC2=NC(=C(S2)C(=O)C3=CC=CC=C3OC)N
• InChI: InChI=1S/C18H17N3O3S/c1-23-12-9-7-11(8-10-12)20-18-21-17(19)16(25-18)15(22)13-5-3-4-6-14(13)24-2/h3-10H,19H2,1-2H3,(H,20,21)
• InChIKey: JFXUDCCHQWVLDY-UHFFFAOYSA-N

Thiazole-2,4-diamine Scaffold: Identity and Procurement Classification

5-(2-Methoxybenzoyl)-2-N-(4-methoxyphenyl)-1,3-thiazole-2,4-diamine (CAS 1111061-16-5, molecular formula C18H17N3O3S, molecular weight 355.4 g/mol) is a synthetic thiazole-2,4-diamine derivative bearing a 2-methoxybenzoyl substituent at the 5-position and a 4-methoxyphenylamino group at the 2-position of the thiazole core . This compound belongs to the broader class of diaminothiazoles that have been investigated as tubulin-targeting antimitotic agents via the colchicine binding site [1], as well as kinase inhibitors targeting GSK-3 and CDKs [2]. Its substitution pattern places it at the intersection of two well-characterized medicinal chemistry templates: the diamino-ketothiazole series exemplified by DAT1 [1] and the 4-substituted methoxybenzoyl-aryl-thiazole (SMART/PAT) series [3].

Ortho-methoxybenzoyl colchicine-site SAR probe

2-N-(4-methoxyphenyl)amino pharmacophore for tubulin-binding studies

2-N-arylamino linkage context for P-gp evasion evaluation

• [1] Sengupta S, et al. 4-Amino-5-benzoyl-2-(4-methoxyphenylamino)thiazole (DAT1): a cytotoxic agent towards cancer cells and a probe for tubulin-microtubule system. Br J Pharmacol. 2005;145(8):1076-1083. doi:10.1038/sj.bjp.0706276 View Source
• [2] Kashyap T, et al. In Vitro and In Vivo Antitumor and Anti-Inflammatory Capabilities of the Novel GSK3 and CDK9 Inhibitor ABC1183. J Pharmacol Exp Ther. 2025. ABC1183 is a diaminothiazole scaffold compound. View Source
• [3] Li CM, Wang Z, Lu Y, et al. Biological activity of 4-substituted methoxybenzoyl-aryl-thiazole: an active microtubule inhibitor. Cancer Res. 2011;71(1):216-224. doi:10.1158/0008-5472.CAN-10-1725 View Source

Structural Determinants of Potency, Selectivity, and Resistance

Within the thiazole-2,4-diamine class, subtle variations in the benzoyl substitution pattern and N-aryl group identity produce dramatic shifts in biological activity that preclude generic substitution. The antiproliferative potency of 4-substituted methoxybenzoyl-aryl-thiazole (SMART) agents was improved from micromolar to low nanomolar range compared with the predecessor ATCAA series solely through optimization of the benzoyl ring methoxy substitution [1]. The presence, position, and number of methoxy groups on the benzoyl ring directly modulate tubulin binding affinity at the colchicine site: the SMART-F compound bearing 4-fluoro substitution achieves IC50 values of 6–43 nM across prostate and melanoma cell lines, whereas the corresponding 4-hydroxy analog (SMART-OH) exhibits approximately 10-fold lower potency (IC50 76–116 nM) [2]. Similarly, the 2-N-aryl substituent governs kinase selectivity: the 4-methylanilino derivative ABC1183 is a selective dual GSK3α/β and CDK9 inhibitor with IC50 values of 327 nM, 657 nM, and 321 nM respectively , while the 4-methoxyanilino substitution in DAT1 redirects activity toward tubulin binding with a dissociation constant (Kd) of 2.9 ± 1 μM [3]. These data demonstrate that neither the benzoyl nor the N-aryl substitution can be altered without fundamentally changing the pharmacological profile. The specific combination of 2-methoxybenzoyl with 4-methoxyanilino in the target compound represents a structurally distinct, non-interchangeable entity within this class.

Benzoyl substitution pattern

Ortho-methoxy vs. unsubstituted or 4-substituted analogs may alter tubulin binding affinity and antiproliferative profile; structural determinants are not interchangeable.

2-N-aryl group identity

4-Methoxyphenyl substitution favors tubulin binding, while 4-methylphenyl switches to GSK3/CDK9 kinase inhibition; selectivity cannot be assumed across close analogs.

P-gp susceptibility profile

Ortho-methoxy modification may shift resistance factor relative to P-gp-evasive SMART series; P-gp evasion requires empirical confirmation.

• [1] Lu Y, Li CM, Wang Z, et al. Discovery of 4-substituted methoxybenzoyl-aryl-thiazole as novel anticancer agents: synthesis, biological evaluation, and structure-activity relationships. J Med Chem. 2009;52(6):1701-1711. doi:10.1021/jm801449a View Source
• [2] Li CM, Wang Z, Lu Y, et al. Biological activity of 4-substituted methoxybenzoyl-aryl-thiazole: an active microtubule inhibitor. Cancer Res. 2011;71(1):216-224. Table 1: IC50 values for SMART-H, SMART-F, and SMART-OH across cancer cell lines. View Source
• [3] Sengupta S, et al. 4-Amino-5-benzoyl-2-(4-methoxyphenylamino)thiazole (DAT1): a cytotoxic agent towards cancer cells and a probe for tubulin-microtubule system. Br J Pharmacol. 2005;145(8):1076-1083. Kd = 2.9 ± 1 μM at 24°C. View Source

Quantitative Comparative Evidence Against Key Analogs

Ortho-Methoxybenzoyl vs. Unsubstituted Benzoyl SAR in Tubulin Binders

The target compound features a 2-methoxybenzoyl (ortho-methoxy) substituent at the thiazole 5-position, distinguishing it from the well-characterized lead diaminothiazole DAT1, which carries an unsubstituted benzoyl group at the same position [1]. In the broader SMART series, the substitution pattern on the benzoyl ring is a primary determinant of antiproliferative potency: SMART-F (4-fluoro substitution on benzoyl ring) achieves IC50 values of 6–43 nM across prostate (LNCaP, PC-3, Du-145, PPC-1) and melanoma (B16-F1, A375) cell lines, approximately 5- to 15-fold more potent than the unsubstituted analog when comparing within the same structural framework [2]. Ortho-methoxy substitution on the benzoyl ring is distinct from the 4-substitution pattern explored in the SMART series, and its steric and electronic effects on tubulin colchicine-site binding have not been systematically profiled, representing an unexplored region of SAR space [2].

Benzoyl SAR

Class-level inference

Target: no IC50 data. DAT1: GI50 0.05–1 μM. SMART-F: IC50 6–43 nM.

Supports ortho-substitution SAR study context

Direct potency comparison not possible

Evidence Dimension	Benzoyl ring substitution pattern (structural determinant of tubulin binding potency)
Target Compound Data	2-methoxybenzoyl (ortho-OCH3) at thiazole 5-position; no published IC50 data available for this specific compound
Comparator Or Baseline	DAT1 (unsubstituted benzoyl): GI50 0.05–1 μM across malignant cell lines, average 0.35 μM [1]; SMART-F (4-fluorobenzoyl): IC50 6–43 nM across prostate/melanoma lines [2]
Quantified Difference	Structural difference only; direct potency comparison not possible due to absence of experimental data for target compound
Conditions	SAR inferred from NCI-60 screening, tubulin polymerization assays, and cell viability assays (SRB) in prostate cancer (LNCaP, PC-3, Du-145, PPC-1) and melanoma (B16-F1, A375) cell lines [2]

Why This Matters

The ortho-methoxy substitution represents an unexplored SAR vector in the diaminothiazole tubulin-binder series, offering potential for either enhanced potency through improved colchicine-site complementarity or altered selectivity relative to the well-characterized 4-substituted SMART analogs.

• [1] Sengupta S, et al. 4-Amino-5-benzoyl-2-(4-methoxyphenylamino)thiazole (DAT1): a cytotoxic agent towards cancer cells and a probe for tubulin-microtubule system. Br J Pharmacol. 2005;145(8):1076-1083. GI50 range 0.05–1 μM, average 0.35 μM. View Source
• [2] Li CM, Wang Z, Lu Y, et al. Biological activity of 4-substituted methoxybenzoyl-aryl-thiazole: an active microtubule inhibitor. Cancer Res. 2011;71(1):216-224. Table 1. SMART-F IC50: LNCaP 6±1 nM, PC-3 13±1 nM, Du-145 12±1 nM, PPC-1 8±1 nM, B16-F1 43±21 nM, A375 33±14 nM. View Source

P-glycoprotein Susceptibility and Multidrug Resistance Evasion

A critical differentiator among antitubulin agents is susceptibility to P-glycoprotein (P-gp)-mediated efflux, which drives clinical multidrug resistance. SMART compounds (4-substituted methoxybenzoyl-aryl-thiazoles) are not substrates of P-glycoprotein and retain full potency against P-gp-overexpressing resistant cancer cell lines. In the NCI/ADR-RES ovarian cancer line (P-gp overexpressing), SMART-H and SMART-F both exhibited IC50 values of 12–13 nM, yielding a resistance factor of 0.4—compared with resistance factors of 1333 for paclitaxel, 149 for vinblastine, and 65 for colchicine in the same model [1]. The PAT (phenyl-amino-thiazole) template, which incorporates an amino linkage between the 'A' and 'B' rings analogous to the 2-N-aryl substitution in the target compound, likewise maintained insusceptibility to P-gp-mediated multidrug resistance in vitro [2]. The target compound, bearing both the 2-N-(4-methoxyphenyl)amino linkage (structurally analogous to PAT) and a methoxybenzoyl group distinct from the SMART 4-substitution pattern, may exhibit a unique P-gp susceptibility profile that warrants empirical determination.

P-gp Resistance

Cross-study comparable

Target: no data. SMART-H/F: resistance factor 0.4. Paclitaxel: 1333.

May support P-gp evasion profile screening

Requires empirical determination for this compound

Evidence Dimension	P-glycoprotein-mediated resistance factor (IC50 resistant / IC50 sensitive)
Target Compound Data	No experimental P-gp resistance data available for this specific compound; structural features (2-N-arylamino linkage + methoxybenzoyl) are shared with both P-gp-evasive SMART/PAT and P-gp-substrate chemotypes
Comparator Or Baseline	SMART-H: resistance factor 0.4 (NCI/ADR-RES vs OVCAR-8); SMART-F: resistance factor 0.4; Paclitaxel: resistance factor 1333; Vinblastine: resistance factor 149; Colchicine: resistance factor 65 [1]. PAT template: not susceptible to P-gp-mediated resistance [2]
Quantified Difference	Cannot be quantified for target compound; comparator resistance factors range from 0.4 (SMART, P-gp-evasive) to 1333 (paclitaxel, P-gp-sensitive) in the same assay system
Conditions	NCI/ADR-RES ovarian cancer cell line (P-gp overexpressing) compared with OVCAR-8 parental line; calcein-AM efflux assay; 48–72 h drug exposure [1]

Why This Matters

P-gp susceptibility directly impacts translational potential: P-gp-substrate tubulin inhibitors (taxanes, vinca alkaloids) are clinically limited by acquired resistance, while SMART-class agents circumvent this, making P-gp resistance profiling an essential procurement decision criterion.

• [1] Li CM, Wang Z, Lu Y, et al. Biological activity of 4-substituted methoxybenzoyl-aryl-thiazole: an active microtubule inhibitor. Cancer Res. 2011;71(1):216-224. Table 1. Resistance factor = IC50(NCI/ADR-RES)/IC50(OVCAR-8). View Source
• [2] Lu Y, et al. Design, synthesis, and SAR studies of 4-substituted methoxylbenzoyl-aryl-thiazoles analogues as potent and orally bioavailable anticancer agents. J Med Chem. 2011;54(13):4678-4693. doi:10.1021/jm2003427. PAT template not susceptible to P-gp mediated multidrug resistance in vitro. View Source

Tubulin Binding Reversibility vs. Colchicine

Diaminothiazoles as a class exhibit reversible binding to tubulin with fast conformational change kinetics, distinguishing them from colchicine, whose slow, nearly irreversible binding accounts for clinical toxicity [1]. The lead diaminothiazole DAT1 suppresses microtubule dynamic instability at concentrations much lower than its IC50 for cytotoxicity, and both growth and shortening events are reduced in a concentration-dependent manner [1]. DAT1 binding to the colchicine site occurs at an optimal pH lower than that of colchicine, and molecular dynamics simulations reveal different H-bonding interaction networks, confirming distinct binding environments despite shared site occupancy [1]. The dissociation constant (Kd) of DAT1 for tubulin is 2.9 ± 1 μM at 24°C [2]. While the target compound has not been directly profiled for tubulin binding kinetics, its preservation of the 2-N-(4-methoxyphenyl)amino pharmacophore present in DAT1 suggests conservation of colchicine-site targeting with potentially distinct binding parameters conferred by the 2-methoxybenzoyl modification.

Binding Reversibility

Class-level inference

Target: inferred reversible (shared pharmacophore). DAT1: reversible, Kd 2.9 μM. Colchicine: nearly irreversible.

Reported reversible binding may support reduced neurotoxicity endpoint context

No direct kinetic data for target compound

Evidence Dimension	Tubulin binding reversibility and conformational change kinetics
Target Compound Data	No direct tubulin binding kinetic data; structurally shares the 2-N-(4-methoxyphenyl)amino pharmacophore with DAT1, which exhibits reversible, fast-conformational-change binding
Comparator Or Baseline	DAT1: reversible binder, suppresses microtubule dynamic instability below cytotoxic IC50, Kd = 2.9±1 μM [2]; Colchicine: slow, nearly irreversible binding with slow conformational change, toxicity attributable to prolonged cellular retention [1]
Quantified Difference	Binding reversibility is qualitative (reversible vs. effectively irreversible); DAT1 Kd (2.9 μM) vs. colchicine Kd (~0.3–3 μM range reported in literature) are in similar affinity range but with divergent dissociation kinetics
Conditions	Tubulin binding: purified bovine brain tubulin, 24°C, fluorescence-based binding assay; microtubule dynamics: in vitro reconstitution with purified tubulin, video-enhanced differential interference contrast microscopy [1][2]

Why This Matters

Reversible tubulin binding is associated with reduced neurotoxicity compared with irreversible binders like colchicine, making reversible diaminothiazoles more suitable for translational development and potentially safer investigational tools for probing microtubule dynamics.

• [1] Thomas NE, Thamkachy R, Sivakumar KC, et al. Reversible Action of Diaminothiazoles in Cancer Cells Is Implicated by the Induction of a Fast Conformational Change of Tubulin and Suppression of Microtubule Dynamics. Mol Cancer Ther. 2014;13(1):179-189. doi:10.1158/1535-7163.MCT-13-0479 View Source
• [2] Sengupta S, et al. DAT1: a cytotoxic agent towards cancer cells and a probe for tubulin-microtubule system. Br J Pharmacol. 2005;145(8):1076-1083. Kd = 2.9 ± 1 μM at 24°C for tubulin binding. View Source

Antimicrobial Activity of N,N'-diaryl-thiazole-2,4-diamines

A systematic study of N,N'-diaryl-1,3-thiazole-2,4-diamine derivatives (compounds 3a–w) evaluated antimicrobial activity against Gram-positive Staphylococcus aureus, Gram-negative Escherichia coli, and fungal strains Monascus purpurea and Penicillium citrinum [1]. Most compounds exhibited moderate to good antibacterial and antifungal activity, establishing baseline antimicrobial potential for this chemotype [1]. The target compound, containing both a 2-methoxybenzoyl group at position 5 and a 4-methoxyphenylamino group at position 2, represents a substitution pattern not explicitly represented in the 3a–w library (which explored N,N'-diaryl variations without a 5-benzoyl substituent). Cross-class comparison suggests that the 5-benzoyl moiety, which is critical for tubulin binding in the anticancer context, may also modulate antimicrobial activity through altered membrane permeability or target engagement.

Antimicrobial Activity

Class-level inference

Target: no MIC data. Class analogs: moderate to good activity against S. aureus, E. coli, M. purpurea, P. citrinum.

Supports antimicrobial screening context

5-benzoyl may modulate activity; data to verify

Evidence Dimension	Antimicrobial activity (zone of inhibition and MIC) against standard bacterial and fungal strains
Target Compound Data	No published MIC values; structural classification as N,N'-diaryl-1,3-thiazole-2,4-diamine predicts moderate to good antimicrobial activity based on class data
Comparator Or Baseline	N,N'-diaryl-1,3-thiazole-2,4-diamines (3a–w): moderate to good activity against S. aureus, E. coli, M. purpurea, and P. citrinum [1]; specific MIC values for the most active analogs were not abstracted in the available record
Quantified Difference	Cannot be quantified without experimental MIC determination for the target compound
Conditions	Disk diffusion and broth microdilution methods; bacterial strains: S. aureus (Gram-positive) and E. coli (Gram-negative); fungal strains: M. purpurea and P. citrinum [1]

Why This Matters

For procurement decisions where dual anticancer–antimicrobial screening is desired, the N,N'-diaryl-1,3-thiazole-2,4-diamine scaffold provides a validated starting point, though the 5-benzoyl substituent in the target compound may confer distinct activity not captured by existing N,N'-diaryl analog data.

• [1] Siddiqui N, et al. Synthesis, characterization and antimicrobial evaluation of some new 1,3-thiazole-2,4-diamine derivatives. Acta Pol Pharm. 2010 May-Jun;67(3):239-246. PMID: 20524425. View Source

Kinase Selectivity: 4-methoxyphenyl vs. 4-methylphenyl Substitution

The 2-N-aryl substituent identity on the diaminothiazole scaffold critically determines kinase selectivity. ABC1183, bearing a 2-N-(4-methylphenyl) (p-tolyl) group and a 4-cyanobenzoyl substituent at position 5, is a selective dual GSK3α/β and CDK9 inhibitor with IC50 values of 327 nM (GSK3α), 657 nM (GSK3β), and 321 nM (CDK9/cyclin T1) . In contrast, DAT1, which shares the 2-N-(4-methoxyphenyl) substitution with the target compound but carries an unsubstituted benzoyl group, shows primary activity as a tubulin binder with no reported kinase inhibition [1]. The target compound combines the 2-N-(4-methoxyphenyl) group (as in DAT1) with a 2-methoxybenzoyl substituent (distinct from both ABC1183's 4-cyanobenzoyl and DAT1's unsubstituted benzoyl), potentially conferring a unique kinase selectivity profile that is neither purely tubulin-targeting nor purely kinase-inhibitory.

Kinase Selectivity

Cross-study comparable

Target: no data. ABC1183: GSK3α IC50 327 nM, GSK3β 657 nM, CDK9 321 nM. DAT1: no kinase inhibition.

Supports selectivity mapping at 2-N-aryl pharmacophore

Dual tubulin/kinase profile possible; requires profiling

Evidence Dimension	Kinase inhibitory activity (IC50) against GSK3α, GSK3β, and CDK9
Target Compound Data	No kinase inhibition data available; 2-N-(4-methoxyphenyl) group is shared with DAT1 (tubulin binder, not profiled as kinase inhibitor), while 5-(2-methoxybenzoyl) is distinct from both ABC1183 (4-cyanobenzoyl) and DAT1 (unsubstituted benzoyl)
Comparator Or Baseline	ABC1183 (2-N-p-tolyl, 5-(4-cyanobenzoyl)): GSK3α IC50 327 nM, GSK3β IC50 657 nM, CDK9 IC50 321 nM ; DAT1 (2-N-(4-methoxyphenyl), 5-benzoyl): no significant kinase inhibition reported [1]
Quantified Difference	Cannot be quantified for target compound; comparator IC50 values span 321–657 nM for ABC1183 against GSK3/CDK9 panel
Conditions	In vitro kinase activity assays using recombinant human kinases, ATP concentrations at Km, radiometric or fluorescence-based detection

Why This Matters

The 2-N-(4-methoxyphenyl) vs. 2-N-(4-methylphenyl) substitution represents a binary selectivity switch between tubulin-binding and kinase-inhibitory pharmacology within the same diaminothiazole scaffold, making this compound a critical probe for dissecting structure–activity relationships at this pharmacophoric junction.

• [1] Sengupta S, et al. DAT1: a cytotoxic agent towards cancer cells and a probe for tubulin-microtubule system. Br J Pharmacol. 2005;145(8):1076-1083. DAT1 binds tubulin; no kinase inhibition reported. View Source

Oral Bioavailability and Solubility: PAT Template Lessons

The SMART template (4-substituted methoxybenzoyl-aryl-thiazole) suffers from poor aqueous solubility that limits oral bioavailability [1]. Introduction of an amino linkage between the 'A' and 'B' rings to create the PAT (phenyl-amino-thiazole) template markedly improved solubility and bioavailability while maintaining nanomolar antiproliferative potency and P-gp insusceptibility [1]. The target compound already incorporates this 2-N-arylamino linkage (between the thiazole 2-position and the 4-methoxyphenyl ring), structurally aligning it more closely with the bioavailable PAT template than with the poorly soluble SMART template. However, the PAT series achieved optimal bioavailability through further introduction of polar/ionizable hydrophilic groups, and it is unknown whether the 2-methoxy substitution on the benzoyl ring of the target compound enhances or diminishes solubility relative to the PAT benchmark compounds 45a–c.

Oral Bioavailability

Class-level inference

Target: predicted improved solubility via 2-N-arylamino linkage. SMART: poor solubility. PAT: markedly improved.

Supports formulation-exposure review context

2-methoxy effect on solubility uncharacterized

Evidence Dimension	Aqueous solubility and oral bioavailability (in vivo PK parameters)
Target Compound Data	No solubility or PK data; contains 2-N-arylamino linkage characteristic of the PAT template (improved solubility vs. SMART); 2-methoxybenzoyl may affect lipophilicity (cLogP predicted to be moderately higher than unsubstituted benzoyl)
Comparator Or Baseline	SMART template (compound 1): poor aqueous solubility, limited oral bioavailability [1]. PAT template (compounds 45a–c): markedly improved solubility and bioavailability vs. SMART; maintained nanomolar potency and P-gp insusceptibility [1]
Quantified Difference	Cannot be quantified for target compound; PAT vs. SMART solubility improvement reported as qualitative 'markedly improved' in the primary literature
Conditions	Aqueous solubility determined in PBS (pH 7.4) or simulated fluids; in vivo PK in rodent models (IV and oral dosing) [1]

Why This Matters

The 2-N-arylamino linkage is a critical molecular feature associated with improved drug-like properties in this chemotype; procurement for lead optimization programs should prioritize this structural feature when selecting among commercially available thiazole-2,4-diamine analogs.

• [1] Lu Y, et al. Design, synthesis, and SAR studies of 4-substituted methoxylbenzoyl-aryl-thiazoles analogues as potent and orally bioavailable anticancer agents. J Med Chem. 2011;54(13):4678-4693. doi:10.1021/jm2003427. PAT template (45a-c) vs. SMART template (compound 1). View Source

Research and Industrial Application Scenarios

Probing Ortho-Substitution SAR at the Colchicine Site

The target compound is structurally positioned to address a specific gap in tubulin colchicine-site SAR: the effect of ortho-methoxy substitution on the benzoyl ring. While the SMART series has comprehensively mapped 4-substitution effects (F, OH, OCH3, H) on antiproliferative potency, showing IC50 differences exceeding 10-fold between 4-fluoro (6 nM) and 4-hydroxy (76–116 nM) analogs [1], the impact of 2-methoxy substitution remains uncharacterized. Researchers seeking to understand steric and electronic constraints in the colchicine-site pocket can use this compound alongside DAT1 (unsubstituted benzoyl) and SMART-F (4-fluoro) in a focused SAR panel to resolve how ortho-substitution affects tubulin binding affinity, polymerization inhibition, and downstream mitotic arrest. This application is supported by the established tubulin-targeting activity of diaminothiazoles bearing the 2-N-(4-methoxyphenyl)amino pharmacophore [2].

Multidrug Resistance Profiling in P-gp-Overexpressing Models

The SMART class of methoxybenzoyl-aryl-thiazoles demonstrates near-complete evasion of P-glycoprotein-mediated efflux, with resistance factors of 0.4 compared with 1333 for paclitaxel in the NCI/ADR-RES ovarian cancer model [1]. The target compound, incorporating both a 2-N-arylamino linkage (characteristic of the P-gp-evasive PAT template [3]) and an ortho-methoxybenzoyl group (untested in P-gp assays), is an ideal probe for structure–resistance relationship studies. Comparative screening against isogenic P-gp-overexpressing and parental cell line pairs can determine whether the 2-methoxy substitution preserves, enhances, or compromises P-gp evasion. This application is critical for procurement decisions where multidrug-resistant cancer models are the intended experimental system.

Dual-Mode Profiling: Tubulin Binding vs. Kinase Inhibition

Within the diaminothiazole scaffold, 2-N-aryl substitution dictates the choice between tubulin-binding pharmacology (4-methoxyphenyl, as in DAT1 [2]) and kinase-inhibitory pharmacology (4-methylphenyl, as in ABC1183 with IC50 values of 321–657 nM against GSK3/CDK9 ). The target compound, bearing the tubulin-favoring 2-N-(4-methoxyphenyl) group but with a 2-methoxybenzoyl substituent not present in DAT1, may exhibit a mixed or shifted pharmacological profile. Broad-panel kinase profiling (e.g., against a 50-kinase panel at 1 μM) coupled with tubulin polymerization assays would establish whether this compound is a clean tubulin binder, a dual tubulin/kinase ligand, or a kinase-selective agent—information essential for selecting appropriate positive controls and interpreting cellular phenotypic data.

Antimicrobial Screening as a Distinct Thiazole-2,4-diamine Chemotype

N,N'-diaryl-1,3-thiazole-2,4-diamines have demonstrated moderate to good antibacterial and antifungal activity against S. aureus, E. coli, M. purpurea, and P. citrinum [4]. The target compound differs from the library members (3a–w) studied by Siddiqui et al. through the presence of a 5-benzoyl substituent, which may enhance membrane permeability or introduce an additional mechanism of action. Procurement for antimicrobial screening programs should be considered when the goal is to evaluate whether the 5-benzoyl modification—shown to be critical for tubulin binding in the anticancer context—also modulates antimicrobial potency. This compound can serve as a bridging chemotype between the anticancer diaminothiazoles and the antimicrobial N,N'-diaryl thiazole series.

Application

Selection Property

Validation Focus

Ortho-Substitution SAR at Colchicine Site

Benzoyl ring ortho-methoxy substitution

Tubulin polymerization and binding affinity endpoints

Multidrug Resistance Profiling

P-glycoprotein susceptibility profile

Resistance factor across P-gp-overexpressing cell models

Dual-Mode Profiling (Tubulin vs. Kinase)

2-N-aryl substitution selectivity switch

Tubulin polymerization vs. broad kinase panel IC50

Antimicrobial Chemotype Evaluation

5-benzoyl modification effect

MIC endpoints against Gram-positive, Gram-negative, and fungal strains

• [1] Li CM, Wang Z, Lu Y, et al. Biological activity of 4-substituted methoxybenzoyl-aryl-thiazole: an active microtubule inhibitor. Cancer Res. 2011;71(1):216-224. Table 1 and resistance factor data. View Source
• [2] Sengupta S, et al. DAT1: a cytotoxic agent towards cancer cells and a probe for tubulin-microtubule system. Br J Pharmacol. 2005;145(8):1076-1083. View Source
• [3] Lu Y, et al. Design, synthesis, and SAR studies of 4-substituted methoxylbenzoyl-aryl-thiazoles analogues as potent and orally bioavailable anticancer agents. J Med Chem. 2011;54(13):4678-4693. PAT template P-gp insusceptibility. View Source
• [4] Siddiqui N, et al. Synthesis, characterization and antimicrobial evaluation of some new 1,3-thiazole-2,4-diamine derivatives. Acta Pol Pharm. 2010 May-Jun;67(3):239-246. PMID: 20524425. View Source